molecular formula C9H9ClN2 B8426253 2-Methyl-8-chloromethylimidazo[1,2-a]pyridine CAS No. 85333-35-3

2-Methyl-8-chloromethylimidazo[1,2-a]pyridine

Cat. No.: B8426253
CAS No.: 85333-35-3
M. Wt: 180.63 g/mol
InChI Key: DQLFOAVCYJZTTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-8-chloromethylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

85333-35-3

Molecular Formula

C9H9ClN2

Molecular Weight

180.63 g/mol

IUPAC Name

8-(chloromethyl)-2-methylimidazo[1,2-a]pyridine

InChI

InChI=1S/C9H9ClN2/c1-7-6-12-4-2-3-8(5-10)9(12)11-7/h2-4,6H,5H2,1H3

InChI Key

DQLFOAVCYJZTTR-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C=CC=C(C2=N1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methyl-8-hydroxymethylimidazo[1,2-a]pyridine 21.4 g (0.13 mol) is dissolved in 400 ml dichloromethane. To the solution at 0° C. is added dropwise with stirring 19 ml of thionyl chloride. The reaction mixture is stirred for one hour and the dichloromethane is removed under reduced pressure. The residue is dissolved in distilled water, neutralizedat 0° C. with ammonium hydroxide and extracted with dichloromethane.The extracts are combined and dried over anhydrous sodium sulfate. Following filtration, the dichloromethane is removed under reduced pressure to give 2-methyl-8-chloromethylimidazo[1,2-a]pyridine, mp. 110°-112° C.
Quantity
21.4 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
19 mL
Type
reactant
Reaction Step Two

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